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Compound of Interest

Compound Name: Octadecyl isocyanate

Cat. No.: B089829

For Researchers, Scientists, and Drug Development Professionals

Octadecyl isocyanate is a significant chemical compound utilized in various scientific and
industrial applications, including as a surface modifier for cellulose nanocrystals. This guide
provides an in-depth look at its core physicochemical properties.

Key Physicochemical Data

The fundamental properties of octadecyl isocyanate are summarized in the table below,
offering a clear comparison of its key quantitative data.

Property Value Source(s)
Molecular Formula C19H37NO [1112]131[4]
Molecular Weight 295.50 g/mol [1112113114]
CAS Number 112-96-9 [1]

Density 0.847 g/mL at 25 °C

Melting Point 15-16 °C

Boiling Point 172-173 °C at 5 mmHg

Flash Point 184 °C (Open Cup)
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Structural Representation

The logical relationship between the molecular formula and its constituent elements can be
visualized as follows:

Logical Relationship of Octadecyl Isocyanate's Formula

Molecular Formula
C19H37NO

contains /contains

Carbon (C) Hydrogen (H)

Nitrogen (N)

Atom Count: 19 Atom Count: 37 Atom Count: 1

Click to download full resolution via product page

Molecular formula composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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